Cas no 1154153-57-7 (Methyl 2-methyl-3-[(oxolan-2-ylmethyl)amino]propanoate)

• Product Name: Methyl 2-methyl-3-[(oxolan-2-ylmethyl)amino]propanoate
• CAS No: 1154153-57-7
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD12193168
• CID: 4681614
• Update Time: 2025-11-02

Methyl 2-methyl-3-[(oxolan-2-ylmethyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-3-[(oxolan-2-ylmethyl)amino]propanoate
• methyl 2-methyl-3-{[(oxolan-2-yl)methyl]amino}propanoate

• MDL： MFCD12193168
• Inchi： 1S/C10H19NO3/c1-8(10(12)13-2)6-11-7-9-4-3-5-14-9/h8-9,11H,3-7H2,1-2H3
• InChI Key： NMGQDKAAJFBLNZ-UHFFFAOYSA-N
• SMILES： O1CCCC1CNCC(C(=O)OC)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 184
• Topological Polar Surface Area: 47.6

Additional information on Methyl 2-methyl-3-[(oxolan-2-ylmethyl)amino]propanoate

Methyl 2-methyl-3-[(oxolan-2-ylmethyl)amino]propanoate (CAS No. 1154153-57-7): A Comprehensive Overview

In the realm of specialty chemicals, Methyl 2-methyl-3-[(oxolan-2-ylmethyl)amino]propanoate (CAS No. 1154153-57-7) has garnered significant attention due to its unique structural features and versatile applications. This compound, often referred to in abbreviated forms like 2-methyl-3-(tetrahydrofuran-2-ylmethylamino)propanoate, belongs to the class of amino acid derivatives and ester compounds. Its molecular structure combines a propanoate backbone with a tetrahydrofuran (THF)-derived substituent, making it a valuable intermediate in organic synthesis and pharmaceutical research.

The growing interest in Methyl 2-methyl-3-[(oxolan-2-ylmethyl)amino]propanoate aligns with current trends in drug discovery and green chemistry. Researchers are increasingly exploring its potential as a chiral building block for asymmetric synthesis, particularly in the development of bioactive molecules. The compound's tetrahydrofuran moiety contributes to its solubility profile and conformational flexibility, which are crucial factors in medicinal chemistry applications.

From a synthetic chemistry perspective, 1154153-57-7 demonstrates interesting reactivity patterns. The ester group offers opportunities for further transformations, while the secondary amine functionality serves as an excellent handle for additional modifications. Recent publications have highlighted its use in the preparation of peptidomimetics and small molecule therapeutics, particularly in areas addressing neurological disorders and metabolic diseases.

The pharmaceutical industry's focus on targeted drug delivery systems has created new opportunities for compounds like Methyl 2-methyl-3-[(oxolan-2-ylmethyl)amino]propanoate. Its structural features make it potentially useful in the design of prodrug formulations, where controlled release and improved bioavailability are desired. This aligns with current market demands for more efficient and patient-friendly medication options.

In material science applications, the oxolan-2-ylmethyl group in this compound has shown promise in the development of functional polymers. Researchers are investigating its incorporation into smart materials that respond to environmental stimuli, particularly for biomedical applications such as tissue engineering scaffolds and controlled release matrices.

Quality control and analytical characterization of Methyl 2-methyl-3-[(oxolan-2-ylmethyl)amino]propanoate typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's purity is crucial for its applications, especially in pharmaceutical contexts where strict regulatory standards apply. Current good manufacturing practices (cGMP) are increasingly being adopted for the production of such specialty chemicals.

The global market for amino acid derivatives like 1154153-57-7 is experiencing steady growth, driven by expanding applications in life sciences and materials research. Asia-Pacific regions, particularly China and India, are emerging as significant producers and consumers of such fine chemicals, reflecting broader trends in the pharmaceutical and specialty chemicals industries.

Environmental considerations are shaping the synthesis and handling of Methyl 2-methyl-3-[(oxolan-2-ylmethyl)amino]propanoate. Green chemistry principles are being applied to develop more sustainable production methods, including catalytic processes and solvent optimization. These developments address growing concerns about chemical manufacturing's ecological footprint while maintaining product quality and yield.

Storage and handling recommendations for 1154153-57-7 typically emphasize protection from moisture and extreme temperatures. The compound's stability profile makes it suitable for standard laboratory conditions, though proper ventilation and personal protective equipment are always recommended when working with chemical substances.

Future research directions for Methyl 2-methyl-3-[(oxolan-2-ylmethyl)amino]propanoate may explore its potential in emerging fields such as bioconjugation chemistry and theragnostic applications. The compound's versatility positions it well for adaptation to new scientific challenges and technological advancements in chemical biology and medicinal chemistry.

For researchers and industry professionals seeking detailed technical information about 1154153-57-7, comprehensive analytical data including spectral characteristics and chromatographic profiles are increasingly available through specialized chemical databases and supplier catalogs. This accessibility supports the compound's growing adoption across various research and development applications.

The intellectual property landscape surrounding Methyl 2-methyl-3-[(oxolan-2-ylmethyl)amino]propanoate continues to evolve, with new patents emerging that cover innovative synthetic routes and application methods. This reflects the compound's commercial potential and the pharmaceutical industry's ongoing interest in novel chemical entities with therapeutic potential.

In educational contexts, 1154153-57-7 serves as an excellent example for teaching advanced concepts in organic chemistry, particularly in discussions about heterocyclic compounds and amino acid derivatives. Its structural features provide concrete examples for understanding important principles in molecular design and synthetic strategy.

As regulatory frameworks for chemical substances continue to develop worldwide, proper documentation and safety assessment of Methyl 2-methyl-3-[(oxolan-2-ylmethyl)amino]propanoate remain essential. Manufacturers and users should stay informed about regional chemical regulations and reporting requirements to ensure compliance in their operations and research activities.